Cas no 2228428-15-5 (3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole)

• Product Name: 3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole
• CAS No: 2228428-15-5
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 5771703
• PubChem ID: 165722595
• Update Time: 2025-07-25

3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)-1,2-oxazole
• 2228428-15-5
• EN300-1926427
• 3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole

• Inchi： 1S/C8H12BrNO/c1-8(2,6-9)5-7-3-4-11-10-7/h3-4H,5-6H2,1-2H3
• InChI Key： ICJHMIACBNBFMO-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CON=1

Computed Properties

• Exact Mass: 217.01023g/mol
• Monoisotopic Mass: 217.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole

Introduction to 3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole (CAS No. 2228428-15-5)

3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications in drug development. This compound, identified by the CAS number 2228428-15-5, has garnered attention due to its structural features and its role in synthesizing novel therapeutic agents. The presence of a 3-bromo-2,2-dimethylpropyl side chain and an oxazole ring imparts distinct chemical properties that make it a valuable intermediate in organic synthesis.

The oxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, is known for its stability and versatility in forming complex molecular architectures. This structural motif is frequently employed in medicinal chemistry due to its ability to interact with biological targets effectively. The incorporation of the 3-bromo-2,2-dimethylpropyl group enhances the reactivity of the molecule, allowing for further functionalization and diversification of its pharmacological profile.

In recent years, there has been a growing interest in oxazole derivatives as potential candidates for treating various diseases. The compound 3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole has been explored in several research studies for its potential applications in anti-inflammatory, antimicrobial, and anticancer therapies. Its unique structural features make it an attractive scaffold for designing molecules that can modulate biological pathways involved in disease progression.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacophores. The bromine substituent on the 3-bromo-2,2-dimethylpropyl group allows for further chemical modifications through cross-coupling reactions such as Suzuki or Heck couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. Additionally, the oxazole ring can undergo various transformations, including nucleophilic substitution and cyclization reactions, enabling the creation of diverse molecular libraries.

The pharmaceutical industry has increasingly leveraged computational methods to predict the biological activity of novel compounds like 3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole. Advanced computational techniques such as molecular docking and virtual screening have been instrumental in identifying potential lead compounds with high binding affinity to target proteins. These methods have reduced the time and cost associated with traditional high-throughput screening processes, making drug discovery more efficient.

Recent studies have highlighted the importance of understanding the electronic properties of heterocyclic compounds like oxazoles in drug design. The electron-rich nature of the oxazole ring facilitates interactions with positively charged residues on biological targets, enhancing binding affinity. Furthermore, the presence of halogen atoms such as bromine can influence electronic distributions within the molecule, affecting its overall pharmacokinetic properties.

The synthesis of 3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity while minimizing side reactions. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production processes for complex molecules like this one.

In conclusion, 3-(3-Bromo-2,2-dimethylpropyl)-1,2-oxazole (CAS No. 2228428-15-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in drug development efforts worldwide.